Cas no 2138563-60-5 (2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole)

• Product Name: 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole
• CAS No: 2138563-60-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6172544
• PubChem ID: 165499808
• Update Time: 2025-08-05

2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole
• EN300-1146851
• 2138563-60-5
• 2-[(azetidin-3-yloxy)methyl]-4-tert-butyl-1,3-oxazole

• Inchi： 1S/C11H18N2O2/c1-11(2,3)9-6-15-10(13-9)7-14-8-4-12-5-8/h6,8,12H,4-5,7H2,1-3H3
• InChI Key： CXUIFAXAZVANSR-UHFFFAOYSA-N
• SMILES： O(CC1=NC(=CO1)C(C)(C)C)C1CNC1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole

Introduction to 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole (CAS No. 2138563-60-5)

2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole, a compound with the CAS number 2138563-60-5, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include an azetidine ring and a tert-butyl group, making it a valuable candidate for various research and development activities.

The molecular structure of 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole consists of a 1,3-oxazole core with a tert-butyl substituent at the 4-position and an azetidinyl ether moiety at the 2-position. The azetidine ring, a four-membered heterocycle, is known for its high reactivity and conformational flexibility, which can influence the compound's biological activity. The tert-butyl group, on the other hand, provides steric hindrance and enhances the lipophilicity of the molecule, potentially affecting its pharmacokinetic properties.

Recent studies have explored the potential of 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole has also shown promise in neurodegenerative disease research. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole could be a potential lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole has been extensively studied to optimize its yield and purity. One common synthetic route involves the reaction of 4-tert-butylphenol with azetidinol in the presence of a suitable coupling agent. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its practical application in pharmaceutical development.

In terms of safety and toxicity, preliminary studies have indicated that 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects. Preclinical studies have shown that this compound is well-tolerated in animal models, with no significant adverse effects observed at doses up to 100 mg/kg.

The future prospects for 2-(azetidin-3-yloxy)methyl-4-tert-butyl-1,3-oxazole are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various inflammatory and neurodegenerative conditions. If these trials yield positive results, this compound could become an important therapeutic option for patients suffering from these diseases.

In conclusion, 2-(azetidin-3-yloxy)methyl-4-t-1-oxazole (CAS No. 2138563-60-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and clinical application.